Cas no 88235-05-6 (2(3H)-Benzoxazolone, 3-(5-methyl-3-oxo-1-hexenyl)-)

• Product Name: 2(3H)-Benzoxazolone, 3-(5-methyl-3-oxo-1-hexenyl)-
• CAS No: 88235-05-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 640388
• PubChem ID: 71409823
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, 3-(5-methyl-3-oxo-1-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 3-(5-methyl-3-oxo-1-hexenyl)-
• 3-(5-methyl-3-oxohex-1-enyl)-1,3-benzoxazol-2-one
• 3-(5-Methyl-3-oxohex-1-en-1-yl)-1,3-benzoxazol-2(3H)-one
• 88235-05-6
• DTXSID00829536

• Inchi： 1S/C14H15NO3/c1-10(2)9-11(16)7-8-15-12-5-3-4-6-13(12)18-14(15)17/h3-8,10H,9H2,1-2H3
• InChI Key： SNFDKMGWIRZIIP-UHFFFAOYSA-N
• SMILES： O1C(N(C=CC(CC(C)C)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų